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Introduction

LEB-03-146 is a deubiquitinase-targeting chimera (DUBTAC) that induces the stabilization of
the WEEL1 kinase.[1][2][3] As a heterobifunctional molecule, LEB-03-146 links the WEE1
inhibitor AZD1775 (Adavosertib) to the OTUBL1 recruiter EN523 through a PEG2 linker.[2][3]
This unique mechanism of action allows LEB-03-146 to recruit the deubiquitinase OTUB1 to
WEE1, leading to the removal of ubiquitin chains and subsequent stabilization of the WEE1
protein.[1][2] These application notes provide detailed protocols for the in vitro use of LEB-03-
146, particularly in the context of WEEL1 stabilization in human hepatoma HEP3B cells.

Mechanism of Action: DUBTAC-Mediated Protein
Stabilization

Deubiquitinase-targeting chimeras (DUBTACS) represent an innovative therapeutic modality
aimed at targeted protein stabilization (TPS).[1][4] Unlike proteolysis-targeting chimeras
(PROTACS) which induce protein degradation, DUBTACSs function by preventing the
degradation of a target protein. They achieve this by inducing proximity between the target
protein and a deubiquitinase (DUB).

The DUBTAC molecule, LEB-03-146, consists of three key components:

e Aligand for the target protein: In this case, AZD1775, which binds to the WEE1 kinase.
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o Arecruiter for a deubiquitinase: EN523, which covalently binds to a non-catalytic cysteine
residue on OTUBL1.[1]

o Alinker: APEG?2 linker that connects the WEEL1 ligand and the OTUBL1 recruiter.[2][3]

By simultaneously binding to both WEE1 and OTUB1, LEB-03-146 facilitates the formation of a
ternary complex. This proximity allows OTUBL to cleave ubiquitin chains from WEE1, thereby
rescuing it from proteasomal degradation and leading to its stabilization and accumulation

within the cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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